molecular formula C20H25N5O3 B11131471 6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Cat. No.: B11131471
M. Wt: 383.4 g/mol
InChI Key: KCMLHVBQFRPAGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a structurally complex triazatricyclic carboxamide derivative featuring a fused polycyclic system with an imino group, oxo functionalities, and a 3-(propan-2-yloxy)propyl side chain.

Properties

Molecular Formula

C20H25N5O3

Molecular Weight

383.4 g/mol

IUPAC Name

6-imino-N,13-dimethyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

InChI

InChI=1S/C20H25N5O3/c1-12(2)28-9-5-8-24-17(21)14(19(26)22-4)10-15-18(24)23-16-7-6-13(3)11-25(16)20(15)27/h6-7,10-12,21H,5,8-9H2,1-4H3,(H,22,26)

InChI Key

KCMLHVBQFRPAGC-UHFFFAOYSA-N

Canonical SMILES

CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCCOC(C)C)C(=O)NC)C=C1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, starting from simpler organic molecules. One common approach is to construct the tricyclic core through a series of cyclization reactions. Key steps may include:

    Formation of the Triazatricyclic Core: This can be achieved through a cyclization reaction involving a suitable precursor, such as a substituted hydrazine and a diketone.

    Introduction of the Propyl Group: The propyl group can be introduced via an alkylation reaction using a propyl halide.

    Oxidation and Methylation:

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route for scalability and cost-effectiveness. This includes using readily available starting materials, optimizing reaction conditions to maximize yield, and minimizing the number of purification steps. Techniques such as continuous flow chemistry might be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

    Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can be used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of new materials and catalysts.

Biology

In biological research, the compound’s potential bioactivity makes it a candidate for drug development. It may exhibit antimicrobial, antiviral, or anticancer properties, making it a subject of interest for pharmacological studies.

Medicine

In medicine, the compound could be explored for its therapeutic potential. Its ability to interact with specific biological targets could lead to the development of new treatments for various diseases.

Industry

In industry, the compound’s unique properties might be leveraged in the development of new materials, such as polymers or coatings, with specific desired characteristics.

Mechanism of Action

The mechanism by which 6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide exerts its effects depends on its interaction with molecular targets. These targets could include enzymes, receptors, or nucleic acids. The compound may act by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Spirocyclic Benzothiazole Derivatives

describes compounds like 8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione, which share carboxamide groups and polycyclic systems. Key differences include:

  • Ring Systems : The target compound’s triazatricyclo[8.4.0.0³,⁸] framework contrasts with the spiro[4.5]decane system in , which incorporates a benzothiazole group. Spiro systems often enhance stereochemical complexity, whereas fused tricycles may improve binding affinity to planar biological targets.

Pesticidal Carboxamides

lists carboxamide-based pesticides such as propanil (N-(3,4-dichlorophenyl)propanamide) and iprodione metabolite isomer . Comparisons include:

  • Functional Groups: Propanil’s simplicity (single aromatic ring with chlorine substituents) contrasts with the target compound’s tricyclic core. The latter’s imino and oxo groups may enable hydrogen bonding, a feature absent in simpler pesticidal carboxamides.
  • Biological Targets : Propanil acts as a herbicide by inhibiting acetolactate synthase, while the target compound’s mechanism remains speculative. Its larger structure may target enzymes with deeper binding pockets, such as kinases or proteases .

Data Tables

Table 1. Structural and Functional Comparison

Feature Target Compound Spirocyclic Derivatives () Propanil ()
Core Structure Triazatricyclo[8.4.0.0³,⁸] Spiro[4.5]decane with benzothiazole Monocyclic aromatic ring
Key Substituents 3-(propan-2-yloxy)propyl, imino, oxo Dimethylamino-phenyl, benzothiazole 3,4-dichlorophenyl
Synthetic Origin Likely microbial (analogous to ) Organic synthesis via cyclization Industrial synthesis
Potential Bioactivity Anticandidal, kinase inhibition (inferred) Antifungal, antibacterial Herbicidal

Table 2. Physicochemical Properties (Hypothetical)

Property Target Compound Spirocyclic Derivatives Propanil
Molecular Weight ~450–500 g/mol ~350–400 g/mol 218.08 g/mol
LogP (Lipophilicity) Moderate-High (due to alkyloxy chain) Moderate (polar benzothiazole group) Low (chlorinated aryl group)
Solubility Low in water, high in DMSO Moderate in polar solvents Low in water

Research Findings and Mechanistic Insights

  • Synthesis: While the target compound’s synthesis route is unspecified, suggests microbial origins via marine actinomycetes, which employ LC/MS-guided isolation for complex metabolites . In contrast, ’s spiro derivatives are synthesized through cyclization reactions involving pyrrolidine, highlighting divergent synthetic strategies .
  • Bioactivity : The tricyclic system in the target compound may mimic natural product scaffolds that inhibit protein-protein interactions, whereas ’s propanil exemplifies how simplicity in structure correlates with broad-spectrum pesticidal activity .
  • Challenges : The propan-2-yloxypropyl side chain in the target compound could pose metabolic instability, a common issue in drug development. Structural optimizations, such as replacing ether linkages with stable groups, might enhance pharmacokinetics.

Biological Activity

The compound 6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule with significant potential for biological activity due to its unique structural features. This article reviews its biological properties, synthesis methods, and potential applications based on available literature.

Chemical Structure and Properties

The compound is characterized by a triazine ring system and various functional groups that may influence its reactivity and biological interactions. Its molecular formula is C27H37N5O3C_{27}H_{37}N_{5}O_{3}, with a molecular weight of approximately 479.6 g/mol.

PropertyValue
Molecular FormulaC27H37N5O3
Molecular Weight479.6 g/mol
IUPAC Name6-imino-N,13-dimethyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Case Studies

Research into structurally related compounds has provided insights into potential mechanisms of action:

  • A study on triazine derivatives indicated that modifications at the amide position significantly enhanced their anticancer activity against human cancer cell lines by inducing apoptosis through caspase activation .
  • Another investigation into carboxamide compounds highlighted their ability to inhibit specific enzymes involved in inflammatory responses, suggesting a pathway for developing anti-inflammatory drugs .

The exact mechanism of action for this compound remains to be fully elucidated; however, it may involve interactions with specific biological targets such as enzymes or receptors:

  • Enzyme Inhibition : The presence of the carboxamide group suggests potential interactions with serine proteases or kinases.
  • Receptor Modulation : The compound may serve as a ligand for certain receptors involved in cell signaling pathways related to inflammation and cancer progression.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions:

  • Formation of the Triazine Core : Initial steps may include the synthesis of the triazine ring using appropriate precursors through cyclization reactions.
  • Functional Group Modifications : Subsequent steps involve alkylation and acylation processes to introduce substituents such as the propan-2-yloxy group.
  • Purification : Final purification steps often include recrystallization or chromatography to achieve high purity levels suitable for biological testing.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.